Cas no 2229581-06-8 (3-(2-bromopropyl)-6-chloro-1-methyl-1H-indole)

• Product Name: 3-(2-bromopropyl)-6-chloro-1-methyl-1H-indole
• CAS No: 2229581-06-8
• MF: C₁₂H₁₃BrClN
• MW: 286.595321416855
• CID: 6452962
• PubChem ID: 165733738
• Update Time: 2025-06-08

3-(2-bromopropyl)-6-chloro-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopropyl)-6-chloro-1-methyl-1H-indole
• EN300-1921367
• 2229581-06-8

• Inchi： 1S/C12H13BrClN/c1-8(13)5-9-7-15(2)12-6-10(14)3-4-11(9)12/h3-4,6-8H,5H2,1-2H3
• InChI Key： VHTVBYVDZSSYEW-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CN(C)C2C=C(C=CC1=2)Cl

Computed Properties

• Exact Mass: 284.99199g/mol
• Monoisotopic Mass: 284.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 4.9Ų

Additional information on 3-(2-bromopropyl)-6-chloro-1-methyl-1H-indole

Comprehensive Overview of 3-(2-bromopropyl)-6-chloro-1-methyl-1H-indole (CAS No. 2229581-06-8)

3-(2-bromopropyl)-6-chloro-1-methyl-1H-indole (CAS No. 2229581-06-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated indole derivative is characterized by the presence of a bromopropyl side chain and a chloro substituent, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of novel therapeutic agents.

The compound's molecular structure, featuring a 1-methyl-1H-indole core, makes it a valuable intermediate in medicinal chemistry. Indole derivatives are widely studied for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The addition of a 6-chloro group and a 2-bromopropyl chain enhances its versatility, allowing for further functionalization. This has led to increased interest in 3-(2-bromopropyl)-6-chloro-1-methyl-1H-indole as a precursor in drug discovery programs targeting various diseases.

In recent years, the demand for indole-based compounds has surged, driven by their potential in treating neurological disorders and metabolic diseases. The CAS No. 2229581-06-8 compound aligns with this trend, as its structural features are compatible with modern drug design strategies, such as fragment-based drug discovery and combinatorial chemistry. Its bromine and chlorine substituents also make it a candidate for cross-coupling reactions, which are pivotal in creating diverse molecular libraries.

From a synthetic chemistry perspective, 3-(2-bromopropyl)-6-chloro-1-methyl-1H-indole offers several advantages. Its halogenated groups facilitate selective modifications, enabling researchers to explore structure-activity relationships (SAR) with precision. This is particularly relevant in the context of personalized medicine, where tailored molecular designs are essential. Additionally, the compound's stability under standard laboratory conditions makes it a practical choice for high-throughput screening and optimization studies.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 2229581-06-8. As industries move toward greener chemistry practices, the compound's potential for sustainable synthesis is being evaluated. Researchers are investigating catalytic methods to reduce waste and improve yield, addressing the growing emphasis on eco-friendly production processes. This aligns with global initiatives to minimize the environmental footprint of chemical manufacturing.

In the agrochemical sector, 3-(2-bromopropyl)-6-chloro-1-methyl-1H-indole is being explored for its pesticidal and herbicidal properties. The chloro and bromine moieties are known to enhance bioactivity, making the compound a candidate for developing next-generation crop protection agents. With the increasing need for sustainable agriculture, such innovations are critical to addressing food security challenges while minimizing ecological impact.

Looking ahead, the compound's applications are expected to expand further, particularly in interdisciplinary research areas like materials science and nanotechnology. Its indole scaffold could be leveraged to design functional materials with unique electronic or optical properties. As the scientific community continues to uncover new possibilities, CAS No. 2229581-06-8 remains a compound of significant interest, bridging gaps between chemistry, biology, and technology.